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Compound of Interest

Compound Name:
N-(2-bromophenyl)-3-phenylprop-

2-enamide

CAS No.: 71910-51-5

Cat. No.: B1269319

Get Quote

Technical Guide: N-(2-Bromophenyl)-3-
phenylprop-2-enamide
Synthetic Utility & Pharmacological Potential[1][2]
Executive Summary
N-(2-bromophenyl)-3-phenylprop-2-enamide (also known as N-(2-

bromophenyl)cinnamamide) represents a "privileged scaffold" in medicinal chemistry. It serves

a dual function:

Synthetic Linchpin: It is the critical precursor for the palladium-catalyzed synthesis of

quinolin-2(1H)-ones, a heterocyclic core found in FDA-approved therapeutics (e.g.,

Carteolol, Brexpiprazole).

Bioactive Pharmacophore: As a Michael acceptor with a lipophilic halogen handle, it exhibits

intrinsic anticancer (EGFR inhibition) and anticonvulsant properties.
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This guide details the chemical architecture, the mechanistic pathways for its cyclization, and

its direct biological applications.

Part 1: Chemical Architecture & Synthesis[3][4][5]
The molecule consists of a cinnamoyl backbone coupled to a 2-bromoaniline. Its reactivity is

defined by two electrophilic sites:

The

-Unsaturated Amide: A Michael acceptor capable of covalent bond formation with cysteine
thiols.

The Aryl Bromide: A site for oxidative addition by transition metals (Pd, Cu), enabling cross-

coupling or cyclization.

Synthesis Protocol (Schotten-Baumann Conditions)
While coupling agents (EDC/HOBt) can be used, the acid chloride method remains the

standard for scale and purity.

Reagents: Cinnamoyl chloride, 2-bromoaniline, Pyridine (or Triethylamine), Dichloromethane

(DCM).

Reactants
Cinnamoyl Chloride

+ 2-Bromoaniline

Solvent System
DCM (0°C)

Base: Pyridine

Reaction
Stir 12h @ RT

N-Acylation

Workup
Acid Wash (1M HCl)

Recrystallization (EtOH)

Product
N-(2-bromophenyl)cinnamamide

(White Needles)

Click to download full resolution via product page

Figure 1: Step-wise synthesis workflow for high-purity isolation.

Part 2: The "Killer App" – Intramolecular Heck
Cyclization
The most significant application of N-(2-bromophenyl)cinnamamide is its conversion into

quinolin-2(1H)-ones via the intramolecular Mizoroki-Heck reaction. This transformation builds

the heterocyclic core essential for many antipsychotic and antiglaucoma drugs.
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Mechanistic Pathway
The reaction requires a Palladium(0) catalyst.[1] Unlike intermolecular Heck reactions, this

intramolecular variant is highly regioselective (forming the 6-membered ring) and entropically

favored.

Oxidative Addition: Pd(0) inserts into the C-Br bond.

Migratory Insertion: The aryl-Pd species inserts into the alkene double bond.

-Hydride Elimination: Elimination of Pd-H restores the double bond, yielding the quinolinone.

Reductive Elimination: Base regenerates Pd(0) from Pd(II).

Precursor
N-(2-bromophenyl)cinnamamide

Oxidative Addition
Pd(II) Insertion into C-Br

Migratory Insertion
Carbopalladation of Alkene

Beta-Hydride Elimination
Formation of Quinolinone

Catalyst Regeneration
Base removes HX

Pd(0) Recycled

Click to download full resolution via product page
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Figure 2: Catalytic cycle for the formation of quinolin-2(1H)-ones.

Part 3: Biological Applications[1][4][6][7][8]
Beyond its role as an intermediate, the intact molecule exhibits potent biological activity.

1. Covalent Inhibition (Anticancer)
The cinnamamide motif acts as a "warhead" for covalent drugs. The

-carbon of the double bond is electrophilic.

Target: Cysteine residues in the ATP-binding pockets of kinases (e.g., EGFR T790M

mutants).

Mechanism: Michael addition forms an irreversible covalent bond, permanently disabling the

enzyme.

Role of Bromine: The 2-bromo substituent provides steric bulk that forces the molecule into a

non-planar conformation (in solution), potentially improving selectivity for specific kinase

pockets compared to unsubstituted analogs.

2. Anticonvulsant Activity
Cinnamamides are structural analogs of Cinromide, a known anticonvulsant.

SAR Insight: The hydrophobic 2-bromophenyl group enhances blood-brain barrier (BBB)

penetration (LogP ~4.0).

Activity: Modulates voltage-gated sodium channels, stabilizing neuronal membranes.

Comparative Data Profile
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Property Value Significance

Molecular Weight 302.17 g/mol
Fragment-like, suitable for

optimization

LogP ~3.8 - 4.2
High lipophilicity; good

membrane permeability

H-Bond Donors 1 (Amide NH)
Critical for binding pocket

interaction

Reactivity Michael Acceptor

Potential for covalent

modification (PAINS alert if

unoptimized)

Part 4: Experimental Protocols
Protocol A: Synthesis of N-(2-bromophenyl)cinnamamide
This protocol minimizes side reactions and ensures E-isomer retention.

Preparation: Dissolve 2-bromoaniline (10 mmol, 1.72 g) in anhydrous DCM (20 mL)

containing Pyridine (12 mmol, 1.0 mL). Cool to 0°C.

Addition: Dropwise add Cinnamoyl Chloride (10 mmol, 1.66 g) dissolved in DCM (10 mL)

over 15 minutes.

Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor via TLC

(Hexane:EtOAc 7:3).

Workup: Wash organic layer with 1M HCl (2 x 20 mL) to remove pyridine, followed by sat.

NaHCO3 and Brine.[2]

Purification: Dry over MgSO4, concentrate, and recrystallize from Ethanol.

Validation: 1H NMR should show a doublet at

7.8 (J=15.6 Hz) indicating trans geometry.

Protocol B: Intramolecular Heck Cyclization (Jeffery Conditions)
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Synthesis of 4-phenylquinolin-2(1H)-one.

Setup: In a pressure tube, combine N-(2-bromophenyl)cinnamamide (1.0 mmol), Pd(OAc)2

(5 mol%), PPh3 (10 mol%), and Tetrabutylammonium bromide (TBAB, 1.0 mmol).

Solvent: Add anhydrous DMF (5 mL) and Potassium Acetate (KOAc, 2.0 mmol).

Cyclization: Heat to 100-120°C for 12-24 hours under Argon.

Observation: The reaction is complete when the starting material spot disappears on TLC

and a highly fluorescent blue spot (characteristic of quinolinones) appears.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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